High Purity Metals & Alloys
  • IRON
    IRON
    • Cat. No.:
    • B044793
    • CAS No.:
    • 7439-89-6
    • Molecular Formula:
    • Fe+3
    • Molecular Weight:
    • 55.84 g/mol
    Description
    Iron(3+) is an iron cation and a monoatomic trication. It has a role as a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a cofactor.
    Iron is a transition metal with a symbol Fe and a...
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  • Zinc
    Zinc
    • Cat. No.:
    • B046588
    • CAS No.:
    • 7440-66-6
    • Molecular Formula:
    • Zn
    • Molecular Weight:
    • 65.4 g/mol
    Description
    Zinc is one of the most common elements in the earth's crust. It is found in air, soil, and water, and is present in all foods. Pure zinc is a bluish-white shiny metal. Zinc has many commercial uses as coatings ...
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  • Palladium
    Palladium
    • Cat. No.:
    • B051930
    • CAS No.:
    • 7440-05-3
    • Molecular Formula:
    • Pd
    • Molecular Weight:
    • 106.4 g/mol
    Description
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    Palladium and its alloys are used for hydrogen purification in fuel cells. Energ...
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  • Gold
    Gold
    • Cat. No.:
    • B1198211
    • CAS No.:
    • 7440-57-5
    • Molecular Formula:
    • Au
    • Molecular Weight:
    • 196.96657 g/mol
    Description
    Gold(0) is an elemental gold.
    A yellow metallic element with the atomic symbol Au, atomic number 79, and atomic weight 197. It is used in jewelry, goldplating of other metals, as currency, and in dental resto...
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  • Ytterbium
    Ytterbium
    • Cat. No.:
    • B1199684
    • CAS No.:
    • 7440-64-4
    • Molecular Formula:
    • Y
    • Molecular Weight:
    • 173.04 g/mol
    Description
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    Ytterbium is a lanthanoid atom and a f-block element atom.
    An element of the ...
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  • Zirconium
    Zirconium
    • Cat. No.:
    • B1200034
    • CAS No.:
    • 7440-67-7
    • Molecular Formula:
    • Zr+4
    • Molecular Weight:
    • 91.22 g/mol
    Description
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    Zirconium powder, dry appears as a gray amorphous powder. May ignite spontaneous...
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  • Cerium
    Cerium
    • Cat. No.:
    • B1201363
    • CAS No.:
    • 7440-45-1
    • Molecular Formula:
    • Ce
    • Molecular Weight:
    • 140.12 g/mol
    Description
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    Cerium, also known as 58CE or Cer, belongs to the class of inorganic compounds k...
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  • Erbium
    Erbium
    • Cat. No.:
    • B1201907
    • CAS No.:
    • 7440-52-0
    • Molecular Formula:
    • E
    • Molecular Weight:
    • 167.26 g/mol
    Description
    For updated SDS information please visit www. goodfellow. com.
    For updated SDS information please visit www. goodfellow. com
    Erbium is an element with atomic symbol Er, atomic number 68, and atomic weight ...
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  • Vanadium
    Vanadium
    • Cat. No.:
    • B1202034
    • CAS No.:
    • 7440-62-2
    • Molecular Formula:
    • V
    • Molecular Weight:
    • 50.9415 g/mol
    Description
    Vanadium is a compound that occurs in nature as a white-to-gray metal, and is often found as crystals. Pure vanadium has no smell. It usually combines with other elements such as oxygen, sodium, sulfur, or chlor...
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  • Silver
    Silver
    • Cat. No.:
    • B1203093
    • CAS No.:
    • 7440-22-4
    • Molecular Formula:
    • Ag
    • Molecular Weight:
    • 107.868 g/mol
    Description
    Silvery metallic solid. (NTP, 1992)
    Silver(0) is an elemental silver. It has a role as an Escherichia coli metabolite.
    Silver (Ag) is a chemical element that belongs in the family of transition metals in the periodic table. It has a high electrical conductivity, thermal conductivity, and reflectivity. Silver exists as a pure elemental form, alloy with other metals, and mineral. Having critical roles in various applications inducing chemical and industrial fields, silver compounds have also been used in the field of medicine for centuries due to their broad-spectrum biological actions. Silver nanoparticles especially have been widely used in industrial, household, and healthcare-related products due to their potent antimicrobial activity. [DB11080] and [DB05245] have been used as topical antibacterial agents for the treatment of skin infections, while [DB05245] has also been valued for topical burn treatment. Silver and its compounds have been used in trials studying the management of dental caries since the 1800s, and they may be found in dental pastes as an active ingredients. However, some drawbacks of dental use of silver compounds include tooth discolouration and pulp irritation.
    Silver is a metallic element with atomic symbol Ag, atomic number 47, and atomic weight 107.8682.
    Silver is a mineral with formula of Ag. The IMA symbol is Ag."> Silver is a naturally occurring element. It is found in the environment combined with other elements such as sulfide, chloride, and nitrate. Pure silver is "silver" colored, but silver nitrate and silver chlorid...
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